Cas no 1804874-94-9 (Methyl 2-chloro-5-cyano-4-(trifluoromethylthio)benzoate)

• Product Name: Methyl 2-chloro-5-cyano-4-(trifluoromethylthio)benzoate
• CAS No: 1804874-94-9
• MF: C₁₀H₅ClF₃NO₂S
• MW: 295.665410757065
• CID: 4953882
• Update Time: 2025-10-25

Methyl 2-chloro-5-cyano-4-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-5-cyano-4-(trifluoromethylthio)benzoate

• Inchi： 1S/C10H5ClF3NO2S/c1-17-9(16)6-2-5(4-15)8(3-7(6)11)18-10(12,13)14/h2-3H,1H3
• InChI Key： JDFVKAMBJBEKAR-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C#N)C=C1C(=O)OC)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 368
• XLogP3: 3.8
• Topological Polar Surface Area: 75.4

Additional information on Methyl 2-chloro-5-cyano-4-(trifluoromethylthio)benzoate

Methyl 2-chloro-5-cyano-4-(trifluoromethylthio)benzoate (CAS No. 1804874-94-9): A Versatile Chemical Intermediate for Modern Applications

Methyl 2-chloro-5-cyano-4-(trifluoromethylthio)benzoate (CAS No. 1804874-94-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique molecular structure featuring a chloro, cyano, and trifluoromethylthio functional groups, serves as a critical intermediate in the synthesis of high-value chemicals. Its CAS number 1804874-94-9 is often searched by researchers and industry professionals looking for reliable sources and detailed technical data.

The growing demand for Methyl 2-chloro-5-cyano-4-(trifluoromethylthio)benzoate can be attributed to its role in the development of advanced materials and bioactive molecules. In recent years, the compound has been explored for its potential in creating novel pharmaceutical intermediates, particularly in the synthesis of heterocyclic compounds that exhibit antimicrobial or anticancer properties. Researchers are also investigating its utility in agrochemical formulations, where its unique structural features contribute to enhanced pesticidal activity.

One of the most frequently asked questions about CAS 1804874-94-9 revolves around its synthetic routes and purification methods. The compound is typically synthesized through multi-step organic reactions, including esterification and nucleophilic substitution, with careful attention to reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify the identity and quality of the final product.

In the context of green chemistry and sustainable practices, Methyl 2-chloro-5-cyano-4-(trifluoromethylthio)benzoate has been the subject of studies aimed at optimizing its production processes to minimize environmental impact. Researchers are exploring catalytic methods and solvent-free reactions to reduce waste and energy consumption, aligning with global trends toward eco-friendly chemical manufacturing.

The market dynamics for CAS 1804874-94-9 reflect its increasing importance in specialty chemicals. Suppliers and manufacturers are expanding their production capacities to meet the rising demand from pharmaceutical and agrochemical industries. Additionally, the compound's patent landscape is being closely monitored, as new applications and derivatives continue to emerge in scientific literature.

From a regulatory perspective, Methyl 2-chloro-5-cyano-4-(trifluoromethylthio)benzoate is subject to standard chemical safety protocols, with Material Safety Data Sheets (MSDS) providing detailed handling and storage guidelines. While not classified as a hazardous substance under most jurisdictions, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended when working with this compound.

In summary, Methyl 2-chloro-5-cyano-4-(trifluoromethylthio)benzoate (CAS No. 1804874-94-9) represents a valuable building block in modern chemical synthesis. Its versatility, combined with ongoing research into new applications, ensures its continued relevance in scientific and industrial communities. For researchers and procurement specialists, understanding the properties, synthesis, and applications of this compound is essential for leveraging its full potential in innovative projects.